Cas no 73441-42-6 (Methyl 5-chloro-2,2-dimethylpentanoate)

• Product Name: Methyl 5-chloro-2,2-dimethylpentanoate
• CAS No: 73441-42-6
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• CID: 858124
• PubChem ID: 13913709
• Update Time: 2025-06-08

Methyl 5-chloro-2,2-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2,2-dimethylpentanoate
• METHYL 5-CHLORO-2,2-DIMETHYLVALERATE
• AK119696
• KB-257465
• RL04790
• Methyl-5-chloro-2,2-dimethyl valerate
• Methyl5-chloro-2,2-dimethylpentanoate
• SCHEMBL9473506
• F72841
• AJPFLSFTFNACIR-UHFFFAOYSA-N
• DTXSID00552413
• MFCD07782111
• METHYL 5-CHLORO-2,2-DIMETHYL VALERATE
• CS-0130127
• Pentanoic acid, 5-chloro-2,2-dimethyl-, methyl ester
• AKOS006285189
• J-522469
• SY333580
• 73441-42-6
• BS-50226

• MDL： MFCD07782111
• Inchi： 1S/C8H15ClO2/c1-8(2,5-4-6-9)7(10)11-3/h4-6H2,1-3H3
• InChI Key： AJPFLSFTFNACIR-UHFFFAOYSA-N
• SMILES： ClCCCC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 178.0760574g/mol
• Monoisotopic Mass: 178.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 5-chloro-2,2-dimethylpentanoate

Research Briefing on Methyl 5-chloro-2,2-dimethylpentanoate (CAS: 73441-42-6) in Chemical Biology and Pharmaceutical Applications

Methyl 5-chloro-2,2-dimethylpentanoate (CAS: 73441-42-6) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its chloro and dimethyl functional groups, has shown potential in various applications, including drug synthesis, intermediate production, and bioactive molecule development. Recent studies have focused on its synthesis optimization, reactivity, and potential therapeutic applications, making it a compound of significant interest for researchers in medicinal chemistry and drug discovery.

Recent advancements in the synthesis of Methyl 5-chloro-2,2-dimethylpentanoate have highlighted improved methodologies that enhance yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which reduced side reactions and improved the overall efficiency of the synthesis process. This development is particularly relevant for scaling up production in pharmaceutical manufacturing, where high purity and yield are critical for cost-effective and sustainable processes.

In addition to synthesis improvements, research has explored the compound's role as a key intermediate in the production of more complex molecules. For instance, Methyl 5-chloro-2,2-dimethylpentanoate has been utilized in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are of interest for their potential neuropharmacological effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of this compound into a new class of GABA receptor modulators, showing promising results in preclinical models of anxiety and epilepsy.

The pharmacological potential of Methyl 5-chloro-2,2-dimethylpentanoate derivatives has also been a focus of recent investigations. Researchers have synthesized and evaluated a series of analogs for their bioactivity, particularly in targeting enzymes involved in inflammatory pathways. A 2024 paper in the European Journal of Medicinal Chemistry highlighted that certain derivatives exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in developing anti-inflammatory drugs with improved selectivity and reduced side effects.

Despite these promising developments, challenges remain in fully understanding the compound's metabolic fate and toxicity profile. Recent toxicological studies, as reported in Chemical Research in Toxicology (2023), have begun to address these gaps by examining the in vitro and in vivo metabolism of Methyl 5-chloro-2,2-dimethylpentanoate. Preliminary findings indicate that the compound undergoes rapid esterase-mediated hydrolysis, yielding metabolites that require further characterization for safety assessment.

Looking ahead, the versatility of Methyl 5-chloro-2,2-dimethylpentanoate positions it as a valuable building block in drug discovery and chemical biology. Future research directions may include exploring its use in fragment-based drug design, further optimizing synthetic routes for green chemistry applications, and expanding its utility in creating novel bioactive molecules. The compound's unique structural features continue to inspire innovative approaches in pharmaceutical development, making it a noteworthy subject for ongoing and future studies in the field.